Cas no 1806436-58-7 (1-(2-Bromo-4-ethylphenyl)-3-chloropropan-2-one)
1-(2-Bromo-4-ethylphenyl)-3-chloropropan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Bromo-4-ethylphenyl)-3-chloropropan-2-one
-
- Inchi: 1S/C11H12BrClO/c1-2-8-3-4-9(11(12)5-8)6-10(14)7-13/h3-5H,2,6-7H2,1H3
- InChI Key: ZUTWPPNEKCSTKP-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1CC(CCl)=O)CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 196
- XLogP3: 3.7
- Topological Polar Surface Area: 17.1
1-(2-Bromo-4-ethylphenyl)-3-chloropropan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013025374-250mg |
1-(2-Bromo-4-ethylphenyl)-3-chloropropan-2-one |
1806436-58-7 | 97% | 250mg |
475.20 USD | 2021-06-24 | |
| Alichem | A013025374-500mg |
1-(2-Bromo-4-ethylphenyl)-3-chloropropan-2-one |
1806436-58-7 | 97% | 500mg |
798.70 USD | 2021-06-24 | |
| Alichem | A013025374-1g |
1-(2-Bromo-4-ethylphenyl)-3-chloropropan-2-one |
1806436-58-7 | 97% | 1g |
1,445.30 USD | 2021-06-24 |
1-(2-Bromo-4-ethylphenyl)-3-chloropropan-2-one Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 1-(2-Bromo-4-ethylphenyl)-3-chloropropan-2-one
Introduction to 1-(2-Bromo-4-ethylphenyl)-3-chloropropan-2-one (CAS No. 1806436-58-7)
1-(2-Bromo-4-ethylphenyl)-3-chloropropan-2-one (CAS No. 1806436-58-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a brominated aromatic ring with a chlorinated propanone moiety, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of both bromine and chlorine substituents enhances its reactivity, allowing for further functionalization and modification, which is crucial in drug development pipelines.
The chemical structure of 1-(2-Bromo-4-ethylphenyl)-3-chloropropan-2-one consists of a phenyl ring substituted with a bromine atom at the 2-position and an ethyl group at the 4-position, attached to a propanone backbone that bears a chlorine atom at the 3-position. This arrangement not only imparts distinct electronic properties but also opens up multiple pathways for chemical transformations. Such structural features are particularly valuable in the design of molecules targeting specific biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases.
In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both bromine and chlorine substituents. These elements are known to influence the metabolic stability and binding affinity of drug candidates, making them attractive for medicinal chemists. The synthesis of 1-(2-Bromo-4-ethylphenyl)-3-chloropropan-2-one has been optimized to ensure high yield and purity, facilitating its use in both academic research and industrial applications.
One of the most compelling aspects of 1-(2-Bromo-4-ethylphenyl)-3-chloropropan-2-one is its role as a key intermediate in the preparation of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors of enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. For instance, derivatives of this compound have shown promise in preclinical studies as potential therapeutics for chronic inflammatory disorders by modulating signaling pathways associated with cytokine production.
The bromine atom in 1-(2-Bromo-4-ethylphenyl)-3-chloropropan-2-one serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used in drug discovery to introduce aryl or heteroaryl groups into molecular frameworks, enhancing binding interactions with biological targets. Similarly, the chlorine atom can be displaced or modified through nucleophilic substitution reactions, allowing for the introduction of diverse functional groups like amines or thiols.
Recent advancements in synthetic methodologies have enabled the efficient preparation of 1-(2-Bromo-4-ethylphenyl)-3-chloropropan-2-one, making it more accessible for large-scale applications. Techniques such as catalytic asymmetric hydrogenation and flow chemistry have been employed to improve reaction efficiency and reduce byproduct formation. These innovations not only streamline the synthesis process but also contribute to greener chemistry practices by minimizing waste and energy consumption.
The pharmacological evaluation of 1-(2-Bromo-4-ethylphenyl)-3-chloropropan-2-one has revealed intriguing biological activities that warrant further investigation. In vitro studies have demonstrated its potential as an antimicrobial agent, with activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity is attributed to its ability to disrupt bacterial cell wall synthesis and membrane integrity. Additionally, preliminary data suggest that this compound may exhibit antifungal properties, making it a candidate for developing new treatments against resistant fungal infections.
Another area of interest is the neuroprotective potential of derivatives of 1-(2-Bromo-4-ethylphenyl)-3-chloropropan-2-one. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by protein misfolding and oxidative stress, leading to neuronal dysfunction. Compounds that can modulate these pathological processes hold promise for therapeutic intervention. Researchers have synthesized analogs of this compound that show efficacy in reducing amyloid-beta aggregation in cell culture models, suggesting their potential as disease-modifying agents.
The role of 1-(2-Bromo-4-ethylphenyl)-3-chloropropan-2-one in oncology research is also noteworthy. Cancer cells often exhibit altered signaling pathways that drive uncontrolled growth and metastasis. By targeting these pathways with small molecule inhibitors derived from this compound, researchers aim to develop novel anticancer therapies. Preclinical studies have shown that certain derivatives can inhibit tyrosine kinases involved in tumor progression, offering a promising lead for further development into clinical candidates.
The versatility of 1-(2-Bromo-4-ethylphenyl)-3-chloropropan-2-one extends beyond its use as an intermediate; it also serves as a building block for material science applications. Its unique structural features make it suitable for designing organic semiconductors and luminescent materials used in electronic devices and optoelectronic materials. The ability to fine-tune its properties through functionalization allows researchers to tailor materials for specific applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.
In conclusion,1-(2-Bromo-4-ethylphenyl)-3-chloropropan-2-one (CAS No. 1806436-58-7) is a multifaceted compound with significant potential across multiple domains of chemical research and pharmaceutical development. Its unique structural attributes enable diverse synthetic modifications, while its demonstrated biological activities highlight its therapeutic promise. As research continues to uncover new applications for this compound,1-(2-Bromo-4 ethyl phenyl) - 3 - chloro pro pan - - one will undoubtedly remain at the forefront of innovation in medicinal chemistry.
1806436-58-7 (1-(2-Bromo-4-ethylphenyl)-3-chloropropan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)